3-Bromo-5-(4-methylsulfonylphenyl)phenol
Description
3-Bromo-5-(4-methylsulfonylphenyl)phenol is a brominated phenolic compound featuring a methylsulfonyl group at the para position of the phenyl ring. The bromine atom and methylsulfonyl group contribute to its electronic and steric properties, influencing reactivity, solubility, and biological activity.
Properties
IUPAC Name |
3-bromo-5-(4-methylsulfonylphenyl)phenol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrO3S/c1-18(16,17)13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBHUVTMQFYVIHK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Br)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrO3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60686465 | |
| Record name | 5-Bromo-4'-(methanesulfonyl)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60686465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.20 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261897-60-2 | |
| Record name | 5-Bromo-4'-(methanesulfonyl)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60686465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-5-(4-methylsulfonylphenyl)phenol typically involves the bromination of 5-(4-methylsulfonylphenyl)phenol. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like acetic acid or dichloromethane. The reaction conditions, including temperature and reaction time, are optimized to achieve high yield and purity of the desired product.
Industrial Production Methods
Industrial production of 3-Bromo-5-(4-methylsulfonylphenyl)phenol follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure consistent quality and yield. The product is then purified using techniques such as recrystallization or chromatography to remove any impurities.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-5-(4-methylsulfonylphenyl)phenol undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.
Reduction Reactions: The methylsulfonyl group can be reduced to a methylsulfide group under specific conditions.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.
Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used in acidic or basic conditions.
Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under anhydrous conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted phenols, while oxidation can produce quinones or other oxidized phenolic compounds .
Scientific Research Applications
3-Bromo-5-(4-methylsulfonylphenyl)phenol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of specialty chemicals and materials with specific properties
Mechanism of Action
The mechanism of action of 3-Bromo-5-(4-methylsulfonylphenyl)phenol involves its interaction with specific molecular targets and pathways. The bromine and methylsulfonyl groups play a crucial role in its reactivity and biological activity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Substituent Variations in Bromophenols
The following table compares 3-Bromo-5-(4-methylsulfonylphenyl)phenol with structurally related bromophenols based on substituent type, molecular weight, and key properties:
Key Structural and Functional Differences
Electronic Effects: The methylsulfonyl group in 3-Bromo-5-(4-methylsulfonylphenyl)phenol is strongly electron-withdrawing, enhancing acidity compared to methyl- or phenyl-substituted analogs . Trifluoromethyl (in C₇H₄BrF₃O) provides even greater electron withdrawal, increasing stability in enzymatic environments .
Biological Activity: 3-Bromo-5-(trifluoromethyl)phenol is a precursor for BI-3231, a selective HSD17B13 inhibitor, suggesting that bromophenols with electron-withdrawing groups are promising in drug discovery . 4-Bromo-3-methylphenol exhibits antimicrobial properties, likely due to the methyl group improving membrane permeability .
Synthetic Utility: 3-Bromo-5-(4-chlorophenyl)phenol (CAS: 1261957-95-2) is used as a building block for cross-coupling reactions, leveraging its halogen substituents . Bromophenols with sulfanyl or triazole moieties (e.g., compounds in and ) show versatility in forming heterocyclic derivatives for catalysis or materials science .
Research Findings and Trends
- Substituent Position Matters : Bromine at the meta position (common in these analogs) balances steric hindrance and electronic effects, optimizing reactivity for nucleophilic aromatic substitution .
- Methylsulfonyl vs. Trifluoromethyl : While both groups are electron-withdrawing, methylsulfonyl may offer better solubility in polar solvents compared to trifluoromethyl .
- Natural vs. Synthetic Bromophenols: Marine algae-derived bromophenols (e.g., 2-bromo-4-(hydroxymethyl)phenol) often feature dihydroxy or hydroxymethyl groups, contrasting with synthetic analogs that prioritize halogenated or sulfonated substituents .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
